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Compound of Interest

Compound Name: 4-Methoxycinnamaldehyde

Cat. No.: B7890676 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties and

structural features of 4-Methoxycinnamaldehyde. It is intended to serve as a detailed

resource for researchers, scientists, and professionals involved in drug development and

related fields. The document summarizes key quantitative data in structured tables, outlines

detailed experimental protocols for its synthesis and purification, and utilizes graphical

representations to illustrate fundamental concepts.

Chemical Identity and Structure
4-Methoxycinnamaldehyde, systematically named (2E)-3-(4-methoxyphenyl)prop-2-enal, is

an organic compound characterized by a benzene ring substituted with a methoxy group,

conjugated to an unsaturated aldehyde.[1][2][3] This structure contributes to its characteristic

chemical and physical properties. The trans or (E)-isomer is the more stable and commonly

encountered form.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name (2E)-3-(4-Methoxyphenyl)prop-2-enal[1][3]

Synonyms

p-Methoxycinnamaldehyde, trans-4-

Methoxycinnamaldehyde, 3-(4-

Methoxyphenyl)acrylaldehyde[3][4][5]

CAS Number 1963-36-6, 24680-50-0 (trans-isomer)[2][4][6]

Molecular Formula C₁₀H₁₀O₂[1][2][4][6]

Molecular Weight 162.19 g/mol [2][4][5][6]

SMILES COc1ccc(cc1)/C=C/C=O[1][3]

InChI
InChI=1S/C10H10O2/c1-12-10-6-4-9(5-7-10)3-

2-8-11/h2-8H,1H3/b3-2+[1][2][3]

InChIKey AXCXHFKZHDEKTP-NSCUHMNNSA-N[1][2][3]

Physicochemical Properties
4-Methoxycinnamaldehyde is a yellowish crystalline solid with a distinct spicy and floral odor.

[4][7] Its physical properties are summarized in the table below.

Table 2: Physicochemical Data
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Property Value Reference

Physical State Yellowish crystals [7]

Melting Point 55-60 °C [4][7]

Boiling Point 277 °C (at 760 mmHg) [7]

145 °C (at 7 mmHg) [4][7]

160 °C (at 3 mmHg) [5]

Solubility

Almost insoluble in water.

Soluble in ethanol, oils,

chloroform, dichloromethane,

ethyl acetate, DMSO, and

acetone.

[5][7]

Flash Point 110 °C [4]

Vapor Pressure
0.001 mmHg at 25 °C

(estimated)
[8]

logP 2.07 [8]

Spectral Data
The structural elucidation of 4-Methoxycinnamaldehyde is supported by various

spectroscopic techniques.

Infrared (IR) Spectroscopy: The IR spectrum of 4-Methoxycinnamaldehyde exhibits

characteristic absorption bands corresponding to its functional groups. Key peaks include

those for the C=O stretching of the aldehyde, C=C stretching of the alkene and aromatic

ring, and C-O stretching of the methoxy group. The NIST WebBook provides access to its

gas-phase IR spectrum.[9]

Mass Spectrometry (MS): The electron ionization mass spectrum of 4-
Methoxycinnamaldehyde shows a molecular ion peak corresponding to its molecular

weight. The fragmentation pattern provides further structural information. This data is also

available on the NIST WebBook.[2][10]
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy is a powerful tool

for confirming the structure of 4-Methoxycinnamaldehyde. The spectrum displays distinct

signals for the aldehydic proton, vinylic protons, aromatic protons, and the methoxy group

protons, with characteristic chemical shifts and coupling constants.[1]

Experimental Protocols
Synthesis via Claisen-Schmidt Condensation
A widely used method for the synthesis of 4-Methoxycinnamaldehyde is the Claisen-Schmidt

condensation, which involves the base-catalyzed reaction between p-anisaldehyde and

acetaldehyde.[7][8]

Objective: To synthesize 4-Methoxycinnamaldehyde.

Materials:

p-Anisaldehyde

Acetaldehyde

Sodium hydroxide (NaOH)

Ethanol

Deionized water

Standard laboratory glassware (round-bottom flask, dropping funnel, etc.)

Magnetic stirrer

Ice bath

Büchner funnel and filter paper

Procedure:

Reaction Setup: Dissolve p-anisaldehyde in ethanol in a round-bottom flask equipped with a

magnetic stir bar. Cool the flask in an ice bath.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b7890676?utm_src=pdf-body
https://atb.uq.edu.au/molecule.py?molid=56108
https://www.benchchem.com/product/b7890676?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2315403.htm
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_p_Methoxycinnamaldehyde.pdf
https://www.benchchem.com/product/b7890676?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7890676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Base Addition: Prepare a solution of sodium hydroxide in a mixture of ethanol and water.

Acetaldehyde Addition: Slowly add acetaldehyde to the reaction mixture.

Reaction: Allow the mixture to stir at a low temperature for several hours. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC).

Isolation of Product: Once the reaction is complete, pour the mixture into cold water to

precipitate the product. Collect the solid by vacuum filtration using a Büchner funnel.[8]

Purification: Wash the crude product with cold water to remove residual sodium hydroxide.

The product can be further purified by recrystallization from ethanol.[8][11]

Synthesis of 4-Methoxycinnamaldehyde

Reactants

Reaction Conditions
Process

Product

p-Anisaldehyde

Claisen-Schmidt
Condensation

Acetaldehyde

NaOH (Base)

Ethanol (Solvent)

Low Temperature 4-Methoxycinnamaldehyde

Click to download full resolution via product page

Claisen-Schmidt Condensation Workflow

Purification by Recrystallization
Recrystallization is a common and effective method for purifying crude 4-
Methoxycinnamaldehyde.
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Objective: To purify crude 4-Methoxycinnamaldehyde.

Materials:

Crude 4-Methoxycinnamaldehyde

95% Ethanol

Erlenmeyer flask

Hot plate

Ice bath

Büchner funnel and filter paper

Procedure:

Dissolve the crude solid in a minimal amount of hot 95% ethanol in an Erlenmeyer flask.[11]

Once fully dissolved, remove the flask from the heat and allow it to cool slowly to room

temperature.

Place the flask in an ice bath to maximize crystal formation.[11]

Collect the purified crystals by vacuum filtration, washing them with a small amount of cold

ethanol.[11]

Dry the crystals in a vacuum oven or desiccator.[11]

Reactivity and Stability
4-Methoxycinnamaldehyde is reported to be air-sensitive.[12] It is incompatible with strong

oxidizing agents.[12] Hazardous decomposition products upon combustion include carbon

monoxide.[12] For safe handling, it is recommended to store the compound under an inert

atmosphere in a tightly closed container in a dry and well-ventilated place.[12][13]

Logical Relationship of Properties
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The chemical structure of 4-Methoxycinnamaldehyde directly influences its properties and

reactivity. The interplay between its functional groups dictates its behavior in chemical reactions

and its spectral characteristics.

Structure-Property Relationship of 4-Methoxycinnamaldehyde

Key Functional Groups

Resulting Properties & Reactivity

Structure

Aromatic Ring AlkeneAldehydeMethoxy Group

UV-Vis Absorption

Electrophilic Aromatic Substitution Conjugation EffectsNucleophilic Addition to AldehydeCharacteristic IR/NMR Spectra
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Influence of Structure on Chemical Properties

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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